Cas no 230301-81-2 (methyl 3-fluoro-2-methylbenzoate)
230301-81-2 structure
Product Name:methyl 3-fluoro-2-methylbenzoate
CAS No:230301-81-2
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD06203865
CID:1412863
PubChem ID:21752566
Update Time:2025-09-28
methyl 3-fluoro-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-fluoro-2-methylbenzoate
- benzoic acid, 3-fluoro-2-methyl-, methyl ester
- LogP
- 3-fluoro-2-methyl-benzoic acid methyl ester
- ZNIXEVSMQRBBEM-UHFFFAOYSA-N
- AS-80716
- CS-0193954
- BENZOIC ACID,3-FLUORO-2-METHYL-,METHYL ESTER
- AKOS006294980
- SCHEMBL5334254
- methyl3-fluoro-2-methylbenzoate
- 230301-81-2
- MFCD06203865
- SB35640
- DA-43140
- DTXSID10617709
-
- MDL: MFCD06203865
- Inchi: 1S/C9H9FO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
- InChI Key: ZNIXEVSMQRBBEM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 168.05867
- Monoisotopic Mass: 168.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.137
- Boiling Point: 211.2°C at 760 mmHg
- Flash Point: 79.5°C
- Refractive Index: 1.491
- PSA: 26.3
methyl 3-fluoro-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M706725-10mg |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M706725-50mg |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M706725-100mg |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 100mg |
$ 115.00 | 2022-06-03 | ||
| Alichem | A015008248-250mg |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015008248-500mg |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A015008248-1g |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| Apollo Scientific | PC909755-1g |
Methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 95% | 1g |
£72.00 | 2025-02-22 | |
| eNovation Chemicals LLC | D966567-100mg |
methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 95% | 100mg |
$170 | 2024-07-28 | |
| eNovation Chemicals LLC | D966567-250mg |
methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 95% | 250mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | D966567-500mg |
methyl 3-fluoro-2-methylbenzoate |
230301-81-2 | 95% | 500mg |
$185 | 2024-07-28 |
methyl 3-fluoro-2-methylbenzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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- 114312-57-1(Ethyl 3-fluoro-2-methylbenzoate)
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